3-(3-chloropropyl)-6,7-dimethoxy-4(3H)-quinazolinone

• Molecular Formula: C13H15ClN2O3
• Molecular Weight: 282.72 g/mol
• IUPAC Name: 3-(3-chloropropyl)-6,7-dimethoxyquinazolin-4-one
• InChI: InChI=1S/C13H15ClN2O3/c1-18-11-6-9-10(7-12(11)19-2)15-8-16(13(9)17)5-3-4-14/h6-8H,3-5H2,1-2H3
• InChI Key: UETXNYAJGSQJAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)N(C=N2)CCCCl)OC

Description

3-(3-chloropropyl)-6,7-dimethoxy-4(3H)-quinazolinone is a useful research compound. Its molecular formula is C13H15ClN2O3 and its molecular weight is 282.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-(3-chloropropyl)-6,7-dimethoxy-4(3H)-quinazolinone was prepared starting from 6,7-dimethoxy-4-(3H) quinazolinone (1.61 g, 8 mmol). The quinazolinone was combined with 1-chloro-3-iodopropane (1.9 mL, 8 mmol), an excess of potassium carbonate (10 g) and stirred in 30 mL DMF overnight. The salts were filtered off and the reaction mixture dilluted with water. The solid that formed was collected via vacuum filtration, washed with water and dried, 0.70 g (31%); brown solid; m.p. 143° C., MS: 282.8 (M+H)+

Synthesis routes and methods II

Procedure details

1-(6,7-Dimethoxy-4-(3H)-quinazolinone-3-yl)-3-chloro-propane was prepared analogous to Example 1 (a) by reaction of 6,7-dimethoxy-4(3H)-quinazolinone with 1-bromo-3-chloro-propane in dimethyl-formamide. Rf -value (chloroform/methanol = 19/1) : 0.75.